Cas no 917909-57-0 (Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(trifluoromethyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(trifluoromethyl)-
• CAS No: 917909-57-0
• MF: C₇H₃F₃N₂OS
• MW: 220.171730279922
• CID: 782361
• PubChem ID: 68790692
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-3H-thieno[2,3-d]pyrimidin-4-one
• 5-Trifluoromethyl-3H-thieno[2,3-d]pyrimidin-4-one
• 5-(Trifluoromethyl)thieno[2,3-d]pyrimidin-4(3H)-one
• DTXSID40739004
• 917909-57-0
• SCHEMBL3795828

• Inchi： 1S/C7H3F3N2OS/c8-7(9,10)3-1-14-6-4(3)5(13)11-2-12-6/h1-2H,(H,11,12,13)
• InChI Key： PPJRAFXTGOFDOU-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 219.99181838g/mol
• Monoisotopic Mass: 219.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines